Cas no 1094411-29-6 (Benzene, 2-(bromomethyl)-4-chloro-1-propoxy-)

• Product Name: Benzene, 2-(bromomethyl)-4-chloro-1-propoxy-
• CAS No: 1094411-29-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6113314
• PubChem ID: 43142008
• Update Time: 2025-10-29

Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-4-chloro-1-propoxy-
• EN300-4203335
• SCHEMBL18783949
• 2-(bromomethyl)-4-chloro-1-propoxybenzene
• 1094411-29-6

• Inchi： 1S/C10H12BrClO/c1-2-5-13-10-4-3-9(12)6-8(10)7-11/h3-4,6H,2,5,7H2,1H3
• InChI Key： FMELJNQFGOOMCM-UHFFFAOYSA-N
• SMILES： C1(OCCC)=CC=C(Cl)C=C1CBr

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±25.0 °C(Predicted)

Additional information on Benzene, 2-(bromomethyl)-4-chloro-1-propoxy-

Comprehensive Overview of Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- (CAS No. 1094411-29-6)

Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- (CAS No. 1094411-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and chloro substituents, serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its reactivity and structural adaptability, making it a valuable asset in the development of novel compounds.

The molecular structure of Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- features a benzene ring substituted with a bromomethyl group at the 2-position, a chloro group at the 4-position, and a propoxy group at the 1-position. This configuration imparts distinct electronic and steric properties, which are crucial for its applications in cross-coupling reactions and nucleophilic substitutions. The presence of these functional groups also enhances its solubility in organic solvents, facilitating its use in various synthetic protocols.

In recent years, the demand for Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- has surged, particularly in the pharmaceutical sector. Its role as a building block for active pharmaceutical ingredients (APIs) has been highlighted in several studies. For instance, it is employed in the synthesis of compounds with potential antimicrobial and anti-inflammatory properties. This aligns with the growing focus on drug discovery and green chemistry, as researchers seek sustainable and efficient synthetic routes.

Another area where Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- finds application is in agrochemicals. The compound's ability to act as a precursor for herbicides and pesticides has made it a subject of interest in agricultural research. With the global push towards sustainable farming and crop protection, this compound's relevance is expected to grow further. Its structural features allow for the development of targeted agrochemicals that minimize environmental impact while maximizing efficacy.

From a market perspective, the availability of Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- is closely tied to advancements in chemical synthesis and regulatory frameworks. Suppliers and manufacturers are investing in scalable production methods to meet the rising demand. Additionally, the compound's compatibility with flow chemistry and continuous manufacturing processes positions it as a forward-looking solution for industrial applications.

Safety and handling of Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- are critical considerations for laboratories and production facilities. Proper storage conditions, such as maintaining the compound in a cool, dry environment away from light, are essential to preserve its stability. Researchers are also advised to use appropriate personal protective equipment (PPE) when handling this compound to ensure safe experimentation.

The future of Benzene, 2-(bromomethyl)-4-chloro-1-propoxy- looks promising, with ongoing studies exploring its potential in new chemical entities and materials science. Innovations in catalysis and reaction optimization are expected to further enhance its utility, making it a cornerstone in modern synthetic chemistry. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.